![molecular formula C25H22FN5O5S B2400517 Ethyl 4-[[2-[[4-(4-fluorophenyl)-5-[(furan-2-carbonylamino)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate CAS No. 310449-91-3](/img/structure/B2400517.png)
Ethyl 4-[[2-[[4-(4-fluorophenyl)-5-[(furan-2-carbonylamino)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate
Overview
Description
Synthesis Analysis
This compound is used as a precursor in condensation reactions with diamines via C-C bond cleavage for the synthesis of benzimidazoles and perimidines, which have potential use as antimalarial treatments .Molecular Structure Analysis
The molecular formula of this compound is C25H22FN5O5S . It contains a furan-2-carbonylamino group, a 1,2,4-triazol-3-yl group, and a 4-fluorophenyl group, all of which contribute to its unique properties .Chemical Reactions Analysis
As mentioned in the synthesis analysis, this compound can undergo condensation reactions with diamines. This involves C-C bond cleavage, leading to the formation of benzimidazoles and perimidines .Scientific Research Applications
Biological and Pharmaceutical Research
The compound’s chemical specificity and site-specific control make it valuable for studying cellular processes. Researchers at Purdue University have developed a technology called RPOC (real-time precision opto-control) , which allows users to manipulate chemical reactions within live cells at precise locations . RPOC employs a laser-based approach to target and control cellular behavior. Unlike traditional chemical interventions, RPOC minimizes off-target effects, revolutionizing drug discovery and cellular research.
Wearable Electronics and Smart Clothing
Innovative start-ups like AmaZinc are leveraging advanced technology to create highly flexible, safe zinc-based batteries for wearable electronics and smart clothing. While not directly related to the compound, this field emphasizes the importance of precise chemical control for energy storage systems .
Marine Pollution Monitoring via Citizen Science
Although not directly linked to the compound, citizen science initiatives play a crucial role in addressing environmental challenges. The 2024 EU Prize for Citizens Science recognized projects focused on marine pollution. By engaging the public in scientific research activities, these initiatives contribute to a vibrant civil society and promote environmental awareness .
Future Directions
properties
IUPAC Name |
ethyl 4-[[2-[[4-(4-fluorophenyl)-5-[(furan-2-carbonylamino)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H22FN5O5S/c1-2-35-24(34)16-5-9-18(10-6-16)28-22(32)15-37-25-30-29-21(14-27-23(33)20-4-3-13-36-20)31(25)19-11-7-17(26)8-12-19/h3-13H,2,14-15H2,1H3,(H,27,33)(H,28,32) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XQORSGOQTVWAGA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C3=CC=C(C=C3)F)CNC(=O)C4=CC=CO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H22FN5O5S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
523.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-[[2-[[4-(4-fluorophenyl)-5-[(furan-2-carbonylamino)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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